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Compound of Interest

Compound Name: PHA-767491 hydrochloride

Cat. No.: B1679760 Get Quote

Introduction

PHA-767491 is a potent, ATP-competitive small molecule inhibitor targeting multiple kinases

involved in cell cycle regulation and transcription.[1] It is recognized as a dual inhibitor of Cell

Division Cycle 7 (Cdc7) kinase and Cyclin-Dependent Kinase 9 (Cdk9).[2][3][4] Cdc7 is a

serine/threonine kinase crucial for the initiation of DNA replication through the phosphorylation

of the minichromosome maintenance (MCM) complex.[1][5] Cdk9, as part of the positive

transcription elongation factor b (P-TEFb) complex, phosphorylates the C-terminal domain of

RNA Polymerase II, a key step in promoting transcriptional elongation.[2][6] Due to the

overexpression of these kinases in various cancer types, their inhibition presents a promising

strategy for anticancer therapy.[7][8] This document provides a detailed protocol for

determining the half-maximal inhibitory concentration (IC50) of PHA-767491 against its primary

kinase targets using a luminescence-based in vitro kinase assay.

Signaling Pathways

To understand the mechanism of action of PHA-767491, it is essential to visualize the signaling

pathways in which its target kinases operate.
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Caption: Cdc7 (DDK) Signaling Pathway in DNA Replication Initiation.
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1. Reagent Preparation

2. Assay Execution

3. Signal Detection

4. Data Analysis

Prepare PHA-767491
Serial Dilutions (10X)

Dispense Inhibitor/Vehicle
to Plate (2.5 µL)

Prepare Kinase
Working Solution (2.5X)

Initiate Reaction:
Add Kinase to wells (10 µL)

Prepare Substrate/ATP
Mix (5X)

Add Substrate/ATP Mix
to all wells (12.5 µL)

Incubate at 30°C
(45-60 min)

Add ADP-Glo™ Reagent
(25 µL)

Incubate at RT
(40 min)

Add Kinase Detection Reagent
(50 µL)

Incubate at RT
(30-45 min)

Measure Luminescence

Calculate % Inhibition

Plot Dose-Response Curve

Determine IC50 Value

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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